Cas no 2114619-69-9 (Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate)

• Product Name: Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate
• CAS No: 2114619-69-9
• MF: C₁₃H₁₆BrNO₂
• MW: 298.175642967224
• CID: 5655713
• PubChem ID: 165897805
• Update Time: 2025-06-08

Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2114619-69-9
• EN300-27730858
• ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate
• Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C13H16BrNO2/c1-2-17-12(16)13(6-7-15-9-13)10-4-3-5-11(14)8-10/h3-5,8,15H,2,6-7,9H2,1H3
• InChI Key： VGXHKMMQDPSANF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C(=O)OCC)CNCC1

Computed Properties

• Exact Mass: 297.03644g/mol
• Monoisotopic Mass: 297.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate

Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate (CAS No. 2114619-69-9): A Comprehensive Overview

Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate (CAS No. 2114619-69-9) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, characterized by its pyrrolidine core and bromophenyl substituent, has opened new avenues in the development of novel therapeutic agents. Its molecular structure not only provides a rich scaffold for chemical modifications but also offers potential biological activities that are currently under extensive investigation.

The Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate molecule is particularly intriguing due to its ability to serve as a key intermediate in the synthesis of more complex pharmacophores. The presence of the ethyl ester group at the carboxyl position enhances its reactivity, making it a valuable building block for further functionalization. This property has been leveraged in various synthetic strategies aimed at creating derivatives with enhanced pharmacological profiles.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting various disease pathways. The pyrrolidine scaffold is known for its versatility and has been successfully incorporated into numerous drugs with diverse therapeutic effects. The introduction of a bromophenyl group in Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate adds an additional layer of complexity, which can be exploited to modulate binding interactions with biological targets.

One of the most promising applications of Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate lies in its potential use as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. Researchers have been exploring the development of kinase inhibitors based on heterocyclic structures, and the pyrrolidine-bromophenyl combination offers an attractive framework for this purpose.

The bromine atom in the bromophenyl moiety provides a handle for further chemical modifications, such as cross-coupling reactions, which are widely used in drug discovery to introduce specific functional groups. This flexibility has allowed chemists to design and synthesize analogs with tailored properties, enhancing their efficacy and selectivity. Such modifications are essential for optimizing drug candidates and improving their pharmacokinetic profiles.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug design. Compounds like Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate contribute to this diversity by offering unique structural motifs that can be explored for new therapeutic applications. The growing body of literature highlights its role as a versatile intermediate in the synthesis of biologically active molecules.

In addition to its potential in kinase inhibition, Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate has shown promise in other therapeutic areas. For instance, it has been investigated as a component in the development of compounds with anti-inflammatory and neuroprotective properties. The ability to modify its structure allows researchers to fine-tune its biological activity, making it a valuable tool for drug discovery.

The synthesis of Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that showcase the expertise of medicinal chemists. The process typically begins with the preparation of key intermediates such as 3-bromoaniline and pyrrolidine derivatives, which are then coupled using palladium-catalyzed cross-coupling reactions. The final step involves esterification to introduce the ethoxy group at the carboxyl position.

The efficiency and scalability of these synthetic routes are critical factors that influence their industrial applicability. Advances in synthetic methodologies have enabled the production of Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate on larger scales, facilitating its use in preclinical and clinical studies. Such improvements have been driven by the demand for high-quality intermediates that meet stringent regulatory requirements.

The growing interest in Ethyl 3-(3-bromophenyl)pyrrolidine-3-carboxylate underscores its significance as a building block in pharmaceutical research. Its unique structural features make it a valuable asset for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in drug discovery and development.